Cas no 2003794-47-4 (3-(4-bromophenyl)-6-methylthian-3-ol)

• Product Name: 3-(4-bromophenyl)-6-methylthian-3-ol
• CAS No: 2003794-47-4
• MF: C₁₂H₁₅BrOS
• MW: 287.215901613235
• MDL: MFCD30477385
• CID: 5211953
• PubChem ID: 131251230
• Update Time: 2025-10-23

3-(4-bromophenyl)-6-methylthian-3-ol Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-3-ol, 3-(4-bromophenyl)tetrahydro-6-methyl-
• 3-(4-bromophenyl)-6-methylthian-3-ol

• MDL： MFCD30477385
• Inchi： 1S/C12H15BrOS/c1-9-6-7-12(14,8-15-9)10-2-4-11(13)5-3-10/h2-5,9,14H,6-8H2,1H3
• InChI Key： DKFFGPBOVIOPLN-UHFFFAOYSA-N
• SMILES： C1SC(C)CCC1(C1=CC=C(Br)C=C1)O

Additional information on 3-(4-bromophenyl)-6-methylthian-3-ol

Research Brief on 3-(4-bromophenyl)-6-methylthian-3-ol (CAS: 2003794-47-4): Recent Advances and Applications in Chemical Biology and Medicine

The compound 3-(4-bromophenyl)-6-methylthian-3-ol (CAS: 2003794-47-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery and development.

Recent studies have highlighted the synthetic versatility of 3-(4-bromophenyl)-6-methylthian-3-ol, with several research groups reporting improved synthetic routes that enhance yield and purity. A 2023 publication in the Journal of Medicinal Chemistry demonstrated a novel catalytic asymmetric synthesis method that achieves >90% enantiomeric excess, addressing previous challenges in stereochemical control. This advancement is particularly relevant for pharmaceutical applications where chirality plays a critical role in biological activity.

In terms of biological activity, preliminary screening data indicate that 3-(4-bromophenyl)-6-methylthian-3-ol exhibits promising activity against several molecular targets. A recent study published in Bioorganic & Medicinal Chemistry Letters (2024) reported significant inhibition of protein kinase C theta (PKCθ) with an IC50 of 2.3 μM, suggesting potential applications in autoimmune disease treatment. The bromophenyl moiety appears crucial for this activity, as demonstrated by structure-activity relationship (SAR) studies comparing various analogs.

The compound's mechanism of action is currently under investigation. Molecular docking studies suggest that 3-(4-bromophenyl)-6-methylthian-3-ol may interact with the C1 domain of PKCθ, potentially disrupting its membrane localization and activation. This hypothesis is supported by fluorescence polarization assays showing displacement of diacylglycerol (DAG) from the C1 domain. Further crystallographic studies are needed to confirm these interactions at atomic resolution.

From a drug development perspective, researchers have begun exploring prodrug strategies to improve the pharmacokinetic properties of 3-(4-bromophenyl)-6-methylthian-3-ol. A recent patent application (WO2023/154321) describes several ester prodrugs that demonstrate enhanced oral bioavailability in preclinical models while maintaining the parent compound's biological activity. These developments position 3-(4-bromophenyl)-6-methylthian-3-ol as a promising lead compound for further optimization.

Looking forward, several research groups are investigating the broader therapeutic potential of 3-(4-bromophenyl)-6-methylthian-3-ol beyond its initial indications. Preliminary data presented at the 2024 American Chemical Society National Meeting suggest possible applications in neurodegenerative diseases, with the compound showing neuroprotective effects in cellular models of Parkinson's disease. These findings, while preliminary, underscore the compound's versatility and potential for multipurpose therapeutic development.

In conclusion, 3-(4-bromophenyl)-6-methylthian-3-ol (CAS: 2003794-47-4) represents an exciting area of research in chemical biology and medicinal chemistry. Recent advances in synthesis, growing understanding of its biological activity, and emerging therapeutic applications position this compound as a valuable scaffold for future drug discovery efforts. Continued research will be essential to fully realize its potential and translate these findings into clinical applications.